Cas no 137866-80-9 (N,N-Diethyl-N-[(2-nitrophenyl)methyl]ethanaminium bromide)

• Product Name: N,N-Diethyl-N-[(2-nitrophenyl)methyl]ethanaminium bromide
• CAS No: 137866-80-9
• MF: C₁₃H₂₁BrN₂O₂
• MW: 317.222042798996
• CID: 2772446
• PubChem ID: 14875771
• Update Time: 2025-04-21

N,N-Diethyl-N-[(2-nitrophenyl)methyl]ethanaminium bromide Chemical and Physical Properties

Names and Identifiers

• 137866-80-9
• DTXSID70564907
• o-nitrobenzyltriethylammonium bromide
• N,N-Diethyl-N-[(2-nitrophenyl)methyl]ethanaminium bromide

• Inchi： 1S/C13H21N2O2.BrH/c1-4-15(5-2,6-3)11-12-9-7-8-10-13(12)14(16)17;/h7-10H,4-6,11H2,1-3H3;1H/q+1;/p-1
• InChI Key： RJXWACLPUSWMFH-UHFFFAOYSA-M
• SMILES： [Br-].[O-][N+](C1C=CC=CC=1C[N+](CC)(CC)CC)=O

Computed Properties

• Exact Mass: 316.07864Da
• Monoisotopic Mass: 316.07864Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8Ų